(R)-3-chloro-1-(4-fluorophenyl)propan-1-ol

Specification

• CAS No.: 200004-39-3
• Molecular Formula: C9H10ClFO
• Molecular Weight: 188.62 g/mol
• IUPAC Name: (1R)-3-chloro-1-(4-fluorophenyl)propan-1-ol
• Standard InChI: InChI=1S/C9H10ClFO/c10-6-5-9(12)7-1-3-8(11)4-2-7/h1-4,9,12H,5-6H2/t9-/m1/s1
• Standard InChI Key: GQGPYILQJAINSJ-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](CCCl)O)F
• SMILES: C1=CC(=CC=C1C(CCCl)O)F
• Canonical SMILES: C1=CC(=CC=C1C(CCCl)O)F

Introduction

(R)-3-Chloro-1-(4-fluorophenyl)propan-1-ol is a chiral organic compound with a specific stereochemistry, indicated by the "(R)" prefix. This compound is part of a broader class of chlorinated and fluorinated phenylpropanols, which are of interest in various chemical and pharmaceutical applications due to their unique properties and potential biological activities.

Synthesis

The synthesis of (R)-3-chloro-1-(4-fluorophenyl)propan-1-ol typically involves the reduction of a precursor ketone, such as 3-chloro-1-(4-fluorophenyl)propan-1-one. This reduction can be achieved using sodium tetrahydroborate (NaBH4) in methanol under controlled conditions.

Synthesis Steps:

• Starting Material: 3-Chloro-1-(4-fluorophenyl)propan-1-one.

• Reduction: Add sodium tetrahydroborate (NaBH4) portionwise to a solution of the starting material in methanol at 0°C.

• Workup: Allow the reaction mixture to reach room temperature, then stir for 1 hour. Add a saturated ammonium chloride solution and extract with ethyl acetate.

• Purification: Purify the crude product by column chromatography using cyclohexane and ethyl acetate as eluents.

Applications and Research Findings

While specific applications for (R)-3-chloro-1-(4-fluorophenyl)propan-1-ol may not be widely documented, compounds with similar structures are often studied for their potential in pharmaceuticals and as intermediates in organic synthesis. The presence of both chlorine and fluorine atoms can impart unique biological activities, making these compounds interesting for drug discovery research.

Suppliers and Availability

(R)-3-chloro-1-(4-fluorophenyl)propan-1-ol can be sourced from specialized chemical suppliers, such as Parchem, which offers a range of chemical products, including this compound.